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Compound of Interest

1-(3,4-

Compound Name: Difluorophenyl)cyclopropanemeth
anamine

Cat. No.: B15047624

Get Quote

Executive Summary

1-(3,4-Difluorophenyl)cyclopropanemethanamine (CAS: 1368712-82-6 for HCI salt) is a
specialized fluorinated building block used in medicinal chemistry.[1] It represents a
conformationally restricted analog of

-phenylpropylamine, featuring a geminal-disubstituted cyclopropane ring.

This guide distinguishes the compound from the more common Ticagrelor intermediate (trans-
2-(3,4-difluorophenyl)cyclopropanamine) and details its synthesis, physicochemical properties,
and application as a bioisostere in drug discovery.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification
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Unlike the vicinal (1,2-substituted) cyclopropanes found in P2Y12 inhibitors, this molecule
features a geminal (1,1-substituted) architecture. The phenyl ring and the methanamine arm
are attached to the same carbon, creating a quaternary center that locks the spatial orientation
of the pharmacophore.

Attribute Detail
IUPAC Name [1-(3,4-Difluorophenyl)cyclopropyljmethanamine
1-(3,4-

Common Name ) )
Difluorophenyl)cyclopropanemethanamine

1368712-82-6 (Hydrochloride); 186347-65-9

(Nitrile Precursor)

CAS Number

Molecular Formula

183.20 g/mol (Free Base); 219.66 g/mol (HCI

Molecular Weight

Salt)
SMILES FC1=C(F)C=CC(=C1)C2(CN)CcC2
INChl Key IMYLOCHFFLYHPS-UHFFFAOYSA-N

Structural Comparison (Geminal vs. Vicinal)

The distinction between this target and the Ticagrelor intermediate is critical for researchers
sourcing materials.
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Figure 1: Structural differentiation between the geminal target and the vicinal Ticagrelor
intermediate.
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Part 2: Physicochemical Properties[4][6]

The geminal cyclopropyl group acts as a "bioisosteric switch" for the gem-dimethyl group,

reducing metabolic liability while maintaining lipophilicity.

Property Value (Predicted/Exp) Significance

Moderate lipophilicity; CNS
LogP 21+04

penetrant.

Highly ionized at physiological
pKa (Basic) 9.6+£0.5 amy o Py g

pH (cationic).

Favorable for membrane
TPSA 26.02 A2 B

permeability.

Rigid scaffold restricts
Rotatable Bonds 2 )

conformational entropy.

) Primary amine available for

H-Bond Donors 1 (Amine) )

salt formation.

Lowers pKa slightly; increases
Fluorine Effect _Induction metabolic stability of the

phenyl ring.

Part 3: Synthetic Methodology

The synthesis relies on the construction of the quaternary cyclopropane ring followed by the

reduction of the nitrile functionality.

Retrosynthetic Pathway

The most robust route proceeds via the dialkylation of 3,4-difluorophenylacetonitrile using 1,2-

dibromoethane, followed by reduction.
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Figure 2: Two-step synthetic pathway from commercially available acetonitrile derivative.

Detailed Experimental Protocol
Step 1: Cyclopropanation (Nitrile Formation)

Reaction: 3,4-Difluorophenylacetonitrile + 1,2-Dibromoethane

Cyclopropanecarbonitrile

e Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and
addition funnel. Flush with Nitrogen (

)

e Solvent: Charge with anhydrous DMSO or DMF (0.5 M concentration relative to substrate).

o Base Addition: Add Sodium Hydride (NaH, 60% dispersion, 2.2 eq) portion-wise at 0°C.
Caution:

gas evolution.

o Alkylation: Add 1,2-dibromoethane (1.1 eq) dropwise. Stir at 0°C for 30 min.
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Substrate Addition: Add 3,4-difluorophenylacetonitrile (1.0 eq) dropwise.

Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC
(Hexane/EtOAc 4:1).

Workup: Quench with saturated

. Extract with

. Wash organics with water and brine.[2] Dry over

Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

Step 2: Reduction to Amine

Reaction: Nitrile +

Primary Amine

e Setup: Dry RBF under

» Reagent: Suspend

(LAH, 1.5 eq) in anhydrous THF (0°C).

o Addition: Dissolve the nitrile intermediate in THF and add dropwise to the LAH suspension.
e Conditions: Warm to RT, then reflux for 2 hours.
o Fieser Workup (Critical for Safety):

o Cool to 0°C.[2][3][4]

o For

grams of LAH, add:
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= mL Water (slowly!)
= mL 15% NaOH[3]
= mL Water[2][3]
o Stir until a white granular precipitate forms.
« |solation: Filter through Celite. Concentrate filtrate.[2]

» Salt Formation: Dissolve oil in
, add 2M HCI in ether to precipitate the hydrochloride salt.
Part 4: Analytical Characterization
To validate the structure, ensure the following spectral signatures are present:
e 1H NMR (DMSO-d6):

o 7.1-7.5 ppm (m, 3H, Aromatic protons).
o 3.0 ppm (s, 2H,

)

o 0.8-1.0 ppm (m, 4H, Cyclopropyl methylene protons). Note: The symmetry of the geminal
cyclopropane typically yields a tight multiplet.

e 19F NMR:

o Distinct signals around -138 to -142 ppm (depending on solvent) corresponding to the 3,4-
difluoro pattern.

e Mass Spectrometry (ESI+):

o peak at

Part 5: Applications & Safety
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Drug Discovery Utility

» Bioisostere: The cyclopropane ring serves as a rigid replacement for an ethyl or isopropyl
chain, often improving potency by reducing entropic penalty upon binding.

o Metabolic Stability: The 3,4-difluoro substitution blocks metabolic oxidation at the phenyl ring
(positions 3 and 4), extending half-life.

o Target Classes: Monoamine transporter inhibitors (SERT/NET/DAT), Sigma receptor ligands,
and NMDA receptor modulators.

Safety & Handling (SDS Summary)

» Hazards:
o H302: Harmful if swallowed.
o H314: Causes severe skin burns and eye damage (Free base).
o H335: May cause respiratory irritation.[5]
o Storage: Store at 2-8°C under inert atmosphere (Argon). Hygroscopic as HCI salt.
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» Ticagrelor Intermediate Contrast

o ChemicalBook. "(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (Vicinal Isomer)."

o Commercial Availability (HCI Salt)

o CacheBy (RHAWN). "1-(3,4-Difluorophenyl)cyclopropylmethanamine Hydrochloride."[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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